Cas no 1820717-60-9 (tert-Butyl 2-chloro-5-methylpyridin-4-ylcarbamate)

• Product Name: tert-Butyl 2-chloro-5-methylpyridin-4-ylcarbamate
• CAS No: 1820717-60-9
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD26936365
• CID: 3045780
• PubChem ID: 74888540
• Update Time: 2025-06-27

tert-Butyl 2-chloro-5-methylpyridin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-chloro-5-methylpyridin-4-ylcarbamate
• tert-Butyl (2-chloro-5-methylpyridin-4-yl)carbamate
• EN300-7420263
• CS-0372284
• TERT-BUTYL N-(2-CHLORO-5-METHYLPYRIDIN-4-YL)CARBAMATE
• D79864
• 1820717-60-9
• MFCD26936365

• MDL： MFCD26936365
• Inchi： 1S/C11H15ClN2O2/c1-7-6-13-9(12)5-8(7)14-10(15)16-11(2,3)4/h5-6H,1-4H3,(H,13,14,15)
• InChI Key： UEUZXSSXADYLRV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-Butyl 2-chloro-5-methylpyridin-4-ylcarbamate

Introduction to Tert-Butyl 2-chloro-5-methylpyridin-4-ylcarbamate (CAS No. 1820717-60-9)

Tert-butyl 2-chloro-5-methylpyridin-4-ylcarbamate, with the chemical formula C₁₁H₁₄ClN₂O₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl group and its structure, which includes a chloro substituent on the pyridine ring and a methyl group at the 5-position. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The CAS number 1820717-60-9 uniquely identifies this compound and ensures consistency in its referencing across scientific literature and industrial applications. As a pyridine derivative, Tert-butyl 2-chloro-5-methylpyridin-4-ylcarbamate has garnered attention due to its potential applications in drug development and agrochemical formulations. The carbamate moiety, in particular, is known for its role in forming stable and biologically active compounds.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Research has demonstrated that pyridine derivatives can serve as key scaffolds in the design of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for oral administration and improving its bioavailability.

The chloro substituent on the pyridine ring is another critical feature that influences the reactivity and biological activity of Tert-butyl 2-chloro-5-methylpyridin-4-ylcarbamate. Chloropyridines are known to be versatile intermediates in organic synthesis, often used in cross-coupling reactions to form more complex structures. These reactions are pivotal in constructing novel molecules with enhanced pharmacological properties.

One of the most promising applications of Tert-butyl 2-chloro-5-methylpyridin-4-ylcarbamate is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with several diseases, particularly cancer. By inhibiting specific kinases, it is possible to modulate these pathways and achieve therapeutic effects. The methyl group at the 5-position of the pyridine ring contributes to the overall stability of the molecule, making it more resistant to metabolic degradation.

Recent studies have also explored the use of Tert-butyl 2-chloro-5-methylpyridin-4-ylcarbamate as a precursor in the synthesis of novel agrochemicals. Pyridine derivatives are widely used in pesticides due to their ability to interact with biological targets in pests, leading to their efficacy. The combination of the tert-butyl, chloro, and methyl groups makes this compound a valuable building block for designing new compounds with improved pest control properties.

The synthesis of Tert-butyl 2-chloro-5-methylpyridin-4-ylcarbamate involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The introduction of the carbamate group is achieved through nucleophilic substitution or condensation reactions, while the chloro and methyl substituents are incorporated through halogenation and alkylation processes, respectively. These synthetic strategies highlight the compound's versatility as an intermediate.

In conclusion, Tert-butyl 2-chloro-5-methylpyridin-4-ylcarbamate (CAS No. 1820717-60-9) is a multifunctional compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the tert-butyl, chloro, and methyl groups, make it a valuable intermediate in drug discovery and pesticide development. As research continues to uncover new biological activities and synthetic applications for pyridine derivatives, compounds like Tert-butyl 2-chloro-5-methylpyridin-4-ylcarbamate will remain at the forefront of innovation.